Cas no 2680828-59-3 (benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate)

• Product Name: benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate
• CAS No: 2680828-59-3
• MF: C₁₇H₁₇ClFNO₃
• MW: 337.773187398911
• CID: 5624993
• PubChem ID: 165921827
• Update Time: 2025-05-21

benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(4-chloro-3-methoxyphenyl)-2-fluoroethyl]carbamate
• 2680828-59-3
• EN300-28296654
• benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate

• Inchi： 1S/C17H17ClFNO3/c1-22-16-9-13(7-8-14(16)18)15(19)10-20-17(21)23-11-12-5-3-2-4-6-12/h2-9,15H,10-11H2,1H3,(H,20,21)
• InChI Key： NFEUMVFRLJGEOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 337.0880993g/mol
• Monoisotopic Mass: 337.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate

Research Brief on Benzyl N-2-(4-Chloro-3-Methoxyphenyl)-2-Fluoroethylcarbamate (CAS: 2680828-59-3)

Benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate (CAS: 2680828-59-3) is a novel carbamate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a chloro-methoxyphenyl moiety and a fluoroethylcarbamate group, which contribute to its potential biological activities. Recent studies have explored its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in targeting specific enzyme pathways or receptor interactions.

The synthesis of benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate involves a multi-step process, starting from commercially available precursors. Key steps include the introduction of the fluoroethyl group and the subsequent carbamate formation. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for further biological evaluations. The compound's stability under physiological conditions has also been investigated, revealing promising results for its potential use in vivo.

In terms of biological activity, preliminary studies suggest that benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate exhibits inhibitory effects on certain enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has shown moderate activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. Additionally, its interaction with other molecular targets, such as G-protein-coupled receptors (GPCRs), is under investigation, with early data indicating potential therapeutic applications in central nervous system (CNS) disorders.

Recent advancements in computational chemistry have further elucidated the compound's binding modes and affinity for its targets. Molecular docking studies have provided insights into the structural determinants of its activity, which could guide the design of more potent analogs. These findings are particularly relevant for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising developments, challenges remain in the development of benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical trials.

In conclusion, benzyl N-2-(4-chloro-3-methoxyphenyl)-2-fluoroethylcarbamate represents a promising candidate for drug discovery, with its unique chemical structure and potential biological activities. Ongoing research aims to fully characterize its pharmacological profile and explore its therapeutic potential in various disease contexts. This compound exemplifies the intersection of chemical synthesis and biological evaluation, highlighting the importance of interdisciplinary approaches in modern medicinal chemistry.